Cas no 442678-95-7 (5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate)

5-Amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate is a specialized heterocyclic compound featuring a pyrazole core functionalized with a toluenesulfonyl group and a 2-fluorobenzoate ester. Its molecular structure combines aromatic sulfonamide and fluorinated benzoate moieties, offering potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The presence of the amino group enhances reactivity for further derivatization, while the sulfonyl and fluorobenzoate groups contribute to stability and selective binding properties. This compound may exhibit applications in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive agents, owing to its modular design and tunable electronic effects. Careful handling is advised due to its reactive functional groups.

5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate structure

442678-95-7 structure

Product Name:5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate

CAS No:442678-95-7

MF:C₁₇H₁₄FN₃O₄S

MW:375.37416601181

CID:6565936

Update Time:2025-06-13

5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate
- 5-amino-1-tosyl-1H-pyrazol-3-yl 2-fluorobenzoate
- Benzoic acid, 2-fluoro-, 5-amino-1-[(4-methylphenyl)sulfonyl]-1H-pyrazol-3-yl ester
- Inchi： 1S/C17H14FN3O4S/c1-11-6-8-12(9-7-11)26(23,24)21-15(19)10-16(20-21)25-17(22)13-4-2-3-5-14(13)18/h2-10H,19H2,1H3
- InChI Key： SLPZCZZBLSYHNF-UHFFFAOYSA-N
- SMILES： C(OC1C=C(N)N(S(C2=CC=C(C)C=C2)(=O)=O)N=1)(=O)C1=CC=CC=C1F

5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F0549-0270-1mg	5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate	442678-95-7	90%+	1mg	$54.0	2023-07-28

5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
4. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
5. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726

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Additional information on 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate

Comprehensive Analysis of 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate (CAS No. 442678-95-7)

The compound 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate (CAS No. 442678-95-7) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, combining a pyrazole core with a fluorobenzoate moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

One of the key features of 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate is its sulfonyl group, which enhances its stability and bioavailability. Researchers are increasingly focusing on sulfonyl-containing compounds due to their role in modulating enzyme activity and receptor binding. The presence of a fluoro substituent further augments its electronic properties, making it a candidate for targeted drug delivery systems. These attributes align with the growing demand for precision medicine and green chemistry solutions.

In the context of AI-driven drug discovery, CAS No. 442678-95-7 has garnered attention as a potential scaffold for virtual screening. Computational models predict its compatibility with various biological targets, particularly in inflammation and metabolic disorders. This aligns with user searches for "next-generation drug candidates" and "AI in chemical synthesis." The compound’s pyrazol-3-yl segment is also being studied for its role in crop protection, addressing queries like "sustainable agrochemicals 2024."

From a synthetic chemistry perspective, the ester linkage in 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate offers versatility for derivatization. Laboratories are exploring its use in combinatorial chemistry libraries, responding to trends like "high-throughput screening optimization." Its amino group provides a handle for further functionalization, catering to niche searches such as "multifunctional heterocycles."

Environmental and regulatory considerations are paramount in modern chemistry. While CAS No. 442678-95-7 is not classified as hazardous, its biodegradation pathways are under investigation to meet EPA guidelines. This resonates with frequently asked questions like "eco-friendly chemical alternatives" and "benign by design principles." The compound’s low ecotoxicity profile positions it favorably for industrial scaling.

In summary, 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate exemplifies innovation at the intersection of medicinal chemistry and materials science. Its multifaceted applications—from drug development to smart materials—reflect the compound’s adaptability to evolving scientific paradigms. As research progresses, this molecule is poised to address critical challenges in healthcare and sustainability, making it a cornerstone of future breakthroughs.